Cas no 2228653-76-5 (2-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)-2-oxoacetic acid)

• Product Name: 2-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)-2-oxoacetic acid
• CAS No: 2228653-76-5
• MF: C₁₁H₁₃N₃O₅
• MW: 267.238022565842
• CID: 6149450
• PubChem ID: 165640079
• Update Time: 2025-05-19

2-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)-2-oxoacetic acid
• 2228653-76-5
• EN300-1882069
• 2-(2-{[(tert-butoxy)carbonyl]amino}pyrimidin-5-yl)-2-oxoacetic acid

• Inchi： 1S/C11H13N3O5/c1-11(2,3)19-10(18)14-9-12-4-6(5-13-9)7(15)8(16)17/h4-5H,1-3H3,(H,16,17)(H,12,13,14,18)
• InChI Key： GVDHUNJWUDDHKI-UHFFFAOYSA-N
• SMILES： O(C(NC1N=CC(C(C(=O)O)=O)=CN=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 267.08552052g/mol
• Monoisotopic Mass: 267.08552052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 119Ų

Additional information on 2-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)-2-oxoacetic acid

Compound 2-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)-2-oxoacetic Acid: A Comprehensive Overview

The compound with CAS number 2228653-76-5, commonly referred to as 2-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)-2-oxoacetic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. Recent studies have highlighted its role in various biological pathways, making it a subject of interest for researchers worldwide.

The molecular structure of this compound is characterized by a pyrimidine ring, which is a heterocyclic aromatic system with nitrogen atoms at specific positions. The presence of the tert-butoxy group adds to the molecule's stability and solubility, while the oxoacetic acid moiety contributes to its reactivity. These structural features make it a versatile compound with potential applications in medicinal chemistry.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have developed novel methodologies to construct the pyrimidine ring and incorporate the tert-butoxy group, ensuring high yields and purity. These methods are particularly relevant for large-scale production, which is essential for its potential use in pharmaceuticals.

In terms of biological activity, 2-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)-2-oxoacetic acid has shown promising results in vitro studies. It exhibits selective inhibition against certain enzymes, making it a potential candidate for therapeutic interventions. Additionally, its ability to modulate cellular signaling pathways has been explored, further underscoring its potential in drug discovery.

One of the most exciting developments involving this compound is its role in targeted drug delivery systems. Researchers have investigated its ability to serve as a carrier for bioactive molecules, enhancing their efficacy and reducing side effects. This application aligns with the growing trend toward personalized medicine and precision therapy.

Moreover, computational studies have provided valuable insights into the molecular interactions of this compound. Advanced modeling techniques have revealed its binding affinity to specific receptors, which is crucial for understanding its pharmacological profile. These findings have paved the way for further experimental validation and optimization of its therapeutic potential.

Despite its promising prospects, challenges remain in fully harnessing the potential of 2-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)-2-oxoacetic acid. Issues such as scalability, bioavailability, and toxicity need to be addressed through rigorous preclinical studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and bring this compound closer to clinical application.

In conclusion, compound 2-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)-2-oxoacetic acid represents a compelling area of research with vast opportunities in drug development. Its unique structure, coupled with recent advancements in synthesis and biological characterization, positions it as a key player in the field of medicinal chemistry. As research continues to unfold, this compound holds the promise of contributing significantly to the advancement of therapeutic interventions.